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Introduction
AZD-7648 is a potent and selective inhibitor of DNA-dependent protein kinase (DNA-PK), a

critical component of the non-homologous end joining (NHEJ) pathway for repairing DNA

double-strand breaks (DSBs).[1][2][3] By inhibiting DNA-PK, AZD-7648 compromises the

cancer cells' ability to repair DNA damage induced by ionizing radiation (IR), thereby enhancing

the efficacy of radiotherapy.[1][4][5][6][7][8] The clonogenic survival assay is the gold standard

method for quantifying the ability of a single cell to proliferate into a colony, serving as a

measure of reproductive cell survival after treatment with cytotoxic agents like radiation.[9][10]

[11][12][13] This application note provides a detailed protocol for utilizing the clonogenic

survival assay to evaluate the radiosensitizing effects of AZD-7648.

Principle of the Assay
The clonogenic assay assesses the long-term viability of cancer cells following treatment. By

comparing the colony-forming ability of cells treated with radiation alone to those treated with a

combination of AZD-7648 and radiation, the radiosensitizing potential of the drug can be

quantified. A reduction in the number and size of colonies in the combination treatment group

compared to the radiation-only group indicates radiosensitization.
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Clonogenic Survival Assay Workflow for AZD-7648 Radiosensitization

Start

1. Cell Seeding
(Determine appropriate cell density

for each radiation dose)

2. AZD-7648 Treatment
(Pre-incubation for a defined period,

e.g., 1-2 hours)

3. Ionizing Radiation (IR)
(Expose cells to a range of doses,

e.g., 0, 2, 4, 6, 8 Gy)

4. Incubation
(Allow colony formation,

typically 10-14 days)

5. Colony Staining
(e.g., Crystal Violet)

6. Colony Counting
(Count colonies with >50 cells)

7. Data Analysis
(Calculate Surviving Fraction,
Plating Efficiency, and SER)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. aacrjournals.org [aacrjournals.org]

3. researchgate.net [researchgate.net]

4. AZD7648, a DNA-PKcs inhibitor, overcomes radioresistance in Hep3B xenografts and
cells under tumor hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

5. DNA-PK inhibitor AZD7648 is a more portent radiosensitizer than PARP inhibitor Olaparib
in BRCA1/2 deficient tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Inhibition of DNA-PK with AZD7648 Sensitizes Tumor Cells to Radiotherapy and Induces
Type I IFN-Dependent Durable Tumor Control - PMC [pmc.ncbi.nlm.nih.gov]

7. AZD7648, a DNA-PKcs inhibitor, overcomes radioresistance in Hep3B xenografts and
cells under tumor hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. A simple method to assess clonogenic survival of irradiated cancer cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Inter-assay precision of clonogenic assays for radiosensitivity in cancer cell line A549 -
PMC [pmc.ncbi.nlm.nih.gov]

11. Comparison of Clonogenic Survival Data Obtained by Pre- and Post-Irradiation Methods
- PMC [pmc.ncbi.nlm.nih.gov]

12. Robustness of Clonogenic Assays as a Biomarker for Cancer Cell Radiosensitivity - PMC
[pmc.ncbi.nlm.nih.gov]

13. Reporting of methodologies used for clonogenic assays to determine radiosensitivity -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Measuring AZD-7648
Radiosensitization with Clonogenic Survival Assay]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b605776#clonogenic-survival-assay-to-
measure-azd-7648-radiosensitization]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b605776?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/337081522_AZD7648_is_a_potent_and_selective_DNA-PK_inhibitor_that_enhances_radiation_chemotherapy_and_olaparib_activity
https://aacrjournals.org/cancerres/article/80/16_Supplement/CT248/645202/Abstract-CT248-AZD7648-A-Phase-I-IIa-first-in
https://www.researchgate.net/publication/343820277_AZD7648_A_Phase_IIIa_first-in-human_trial_of_a_novel_potent_and_selective_DNA-PK_inhibitor_in_patients_with_advanced_malignancies
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10636658/
https://pubmed.ncbi.nlm.nih.gov/38749239/
https://pubmed.ncbi.nlm.nih.gov/38749239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9401489/
https://pubmed.ncbi.nlm.nih.gov/37970336/
https://pubmed.ncbi.nlm.nih.gov/37970336/
https://www.researchgate.net/figure/AZD7648-is-a-potent-radiosensitizer-in-vitro-a-Optimization-of-screening-hit-1-into-the_fig1_337081522
https://pubmed.ncbi.nlm.nih.gov/36710046/
https://pubmed.ncbi.nlm.nih.gov/36710046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5862609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5862609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7712477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7712477/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6747107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6747107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674694/
https://www.benchchem.com/product/b605776#clonogenic-survival-assay-to-measure-azd-7648-radiosensitization
https://www.benchchem.com/product/b605776#clonogenic-survival-assay-to-measure-azd-7648-radiosensitization
https://www.benchchem.com/product/b605776#clonogenic-survival-assay-to-measure-azd-7648-radiosensitization
https://www.benchchem.com/product/b605776#clonogenic-survival-assay-to-measure-azd-7648-radiosensitization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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